Cas no 6636-78-8 (2-chloropyridin-3-ol)

2-chloropyridin-3-ol structure
2-chloropyridin-3-ol structure
Product Name:2-chloropyridin-3-ol
CAS No:6636-78-8
MF:C5H4ClNO
MW:129.544360160828
MDL:MFCD00006235
CID:46919
PubChem ID:81136
Update Time:2025-04-18

2-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-hydroxypyridine
    • 2-Chloro-pyridin-3-ol
    • 3-pyridinol, 2-chloro-
    • 2-Chlorpyridin-3-ol
    • 2-cloropiridin-3-ol
    • 2-chloropyridine-3-ol
    • 2-chloro-3-hydroxyl pyridine
    • 2-Chloro-3-pyridinol
    • 2-chloropyridin-3-ol
    • F0001-1768
    • AKOS000431571
    • UNII-VY212Q0S3J
    • NSC 18469
    • 2-CHLORO-3-HYDROXY PYRIDINE
    • NSC18469
    • HY-32833
    • WLN: T6NJ BG CQ
    • BB 0219900
    • AM20061429
    • A8956
    • NS00045923
    • 2-Chloro-3-hydroxypyridine, 98%
    • MFCD00006235
    • VY212Q0S3J
    • SCHEMBL188902
    • STR03887
    • BRN 0002216
    • CS-D0978
    • 2-Chloro-3-hydroxypyridine (2-Chloro-3-pyridinol)
    • DTXSID3022243
    • NSC-18469
    • 3-Pyridinol, 2-chloro- [
    • 3-HYDROXY-2-CHLOROPYRIDINE
    • CHEMBL4636200
    • PB21615
    • 5-21-02-00085 (Beilstein Handbook Reference)
    • EINECS 229-635-3
    • 2-chloro-3-hydroxy-pyridine
    • PS-4577
    • FT-0602427
    • SY001399
    • EN300-80718
    • 2-chloropyridin-3-ol;2-Chloro-3-pyridinol
    • Q27292085
    • RSOPTYAZDFSMTN-UHFFFAOYSA-
    • AC-4666
    • AI3-61989
    • 6636-78-8
    • BP-12768
    • InChI=1/C5H4ClNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
    • W-104758
    • DB-020787
    • MDL： MFCD00006235
    • Inchi： 1S/C5H4ClNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
    • InChI Key： RSOPTYAZDFSMTN-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)O
    • BRN： 2216

Computed Properties

  • Exact Mass: 128.99800
  • Monoisotopic Mass: 128.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • Color/Form: Slightly Beige solid
  • Density: 1.2309 (rough estimate)
  • Melting Point: 167.0 to 172.0 deg-C
  • Boiling Point: 316.2℃ at 760 mmHg
  • Flash Point: 145℃
  • Refractive Index: 1.4510 (estimate)
  • PSA: 33.12000
  • LogP: 1.44060

2-chloropyridin-3-ol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39-S24/25
  • RTECS：UU7707000
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Risk Phrases：R20/21/22
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature

2-chloropyridin-3-ol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloropyridin-3-ol Pricemore >>

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2-chloropyridin-3-ol Production Method

2-chloropyridin-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6636-78-8)2-chloropyridin-3-ol
Order Number:A8956
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:52
Price ($):186.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6636-78-8)2-氯-3-羟基吡啶
Order Number:LE1685078;LE2992
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6636-78-8)2-Chloro-3-hydroxypyridine
Order Number:1685078
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
Price ($):discuss personally
Email:sales2@senfeida.com

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6636-78-8 (2-chloropyridin-3-ol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6636-78-8)2-chloropyridin-3-ol
A8956
Purity:99%
Quantity:1kg
Price ($):186.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6636-78-8)2-氯-3-羟基吡啶
LE1685078;LE2992
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email